91-84-9

Pyrilamine

In Stock

• CAS RN:
• 91-84-9

• Formula:
• C17H23N3O

• InChI:
• InChI=1S/C17H23N3O/c1-19(2)12-13-20(17-6-4-5-11-18-17)14-15-7-9-16(21-3)10-8-15/h4-11H,12-14H2,1-3H3

• InChIKey:
• YECBIJXISLIIDS-UHFFFAOYSA-N

• Pyrilamine is a viscous brown liquid. (NTP, 1992)
  Mepyramine, or pyrilamine, targets the H1 receptor. It is a first generation antihistamine. However, it rapidly permeates the brain and so often causes drowsiness as a side effect. It has been found in over-the-counter combination products for colds and menstrual symptoms, but is considered to be an unapproved prescription medication used for cough, cold, or allergic conditions.
  Mepyramine, also known as pyranisamine or anthisan, belongs to the class of organic compounds known as 2-benzylaminopyridines. These are aromatic compounds containing pyridine ring substituted at the 2-position by a benzylamine group. Mepyramine is considered to be a practically insoluble (in water) and relatively neutral molecule. Mepyramine has been detected in multiple biofluids, such as urine and blood. Within the cell, mepyramine is primaril...

Diethyl L-malate

In Stock

• CAS RN:
• 691-84-9

• Formula:
• C8H14O5

• InChI:
• InChI=1S/C8H14O5/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6,9H,3-5H2,1-2H3/t6-/m0/s1

• InChIKey:
• VKNUORWMCINMRB-LURJTMIESA-N

• Diethyl L-malate is a 3-hydroxy carboxylic acid.

1-Ethyl-5-hydroxy-3,4-dihydroquinolin-2(1H)-one

In Stock

• CAS RN:
• 34591-84-9

• Formula:
• C11H13NO2

• InChI:
• InChI=1S/C11H13NO2/c1-2-12-9-4-3-5-10(13)8(9)6-7-11(12)14/h3-5,13H,2,6-7H2,1H3

• InChIKey:
• RLMKVSQXWVJYEO-UHFFFAOYSA-N

• 1-Ethyl-5-hydroxy-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.

(2S)-6-Amino-2-hydroxyhexanoic acid

Usually In Stock

• CAS RN:
• 42491-84-9

• Formula:
• C6H13NO3

• InChI:
• InChI=1S/C6H13NO3/c7-4-2-1-3-5(8)6(9)10/h5,8H,1-4,7H2,(H,9,10)/t5-/m0/s1

• InChIKey:
• CEWDTFLISAWJHG-YFKPBYRVSA-N

• (2S)-6-Amino-2-hydroxyhexanoic acid is a useful research compound. Its molecular formula is C6H13NO3 and its molecular weight is 147.17 g/mol. The purity is usually 95%.

Lysyl threonine

Usually In Stock

• CAS RN:
• 97791-84-9

• Formula:
• C10H21N3O4

• InChI:
• InChI=1S/C10H21N3O4/c1-6(14)8(10(16)17)13-9(15)7(12)4-2-3-5-11/h6-8,14H,2-5,11-12H2,1H3,(H,13,15)(H,16,17)/t6-,7+,8+/m1/s1

• InChIKey:
• ZOKVLMBYDSIDKG-CSMHCCOUSA-N

• Lysyl threonine is a dipeptide composed of lysine and threonine. It is an incomplete breakdown product of protein digestion or protein catabolism. Some dipeptides are known to have physiological or cell-signaling effects although most are simply short-lived intermediates on their way to specific amino acid degradation pathways following further proteolysis.

2-Chloro-3-(fluoromethyl)benzoic acid

• CAS RN:
• 916791-84-9

• Formula:
• C8H6ClFO2

• InChI:
• InChI=1S/C8H6ClFO2/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3H,4H2,(H,11,12)

• InChIKey:
• SJHZEBTYJZSYKN-UHFFFAOYSA-N

• 2-Chloro-3-(fluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C8H6ClFO2 and its molecular weight is 188.58 g/mol. The purity is usually 95%.

1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid

In Stock

• CAS RN:
• 296791-84-9

• Formula:
• C11H8N6O3

• InChI:
• InChI=1S/C11H8N6O3/c12-9-10(15-20-14-9)17-8(6-4-2-1-3-5-6)7(11(18)19)13-16-17/h1-5H,(H2,12,14)(H,18,19)

• InChIKey:
• KHLKPBNYKKVIAM-UHFFFAOYSA-N

• 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-phenyl-1H-1,2,3-triazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H8N6O3 and its molecular weight is 272.224. The purity is usually 95%.

4-[3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid

• CAS RN:
• 440091-84-9

• Formula:
• C23H23NO5

• InChI:
• InChI=1S/C23H23NO5/c1-14-5-9-16(10-6-14)20-19(21(27)17-11-7-15(2)8-12-17)22(28)23(29)24(20)13-3-4-18(25)26/h5-12,20,27H,3-4,13H2,1-2H3,(H,25,26)/b21-19+

• InChIKey:
• HIUVTQPYGXESES-XUTLUUPISA-N

• 4-[3-hydroxy-4-(4-methylbenzoyl)-5-(4-methylphenyl)-2-oxo-2,5-dihydro-1H-pyrrol-1-yl]butanoic acid is a useful research compound. Its molecular formula is C23H23NO5 and its molecular weight is 393.4g/mol. The purity is usually 95%.

Methyl 3-(3-methoxybenzyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate

In Stock

• CAS RN:
• 725691-84-9

• Formula:
• C18H16N2O4S

• InChI:
• InChI=1S/C18H16N2O4S/c1-23-13-5-3-4-11(8-13)10-20-16(21)14-7-6-12(17(22)24-2)9-15(14)19-18(20)25/h3-9H,10H2,1-2H3,(H,19,25)

• InChIKey:
• OTUWCPOSKAPUIP-UHFFFAOYSA-N

• Methyl 3-(3-methoxybenzyl)-4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C18H16N2O4S and its molecular weight is 356.4. The purity is usually 95%.

N-(2-(6-((2-(cyclopentylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 893991-84-9

• Formula:
• C21H24N6O2S

• InChI:
• InChI=1S/C21H24N6O2S/c28-19(23-16-8-4-5-9-16)14-30-20-11-10-17-24-25-18(27(17)26-20)12-13-22-21(29)15-6-2-1-3-7-15/h1-3,6-7,10-11,16H,4-5,8-9,12-14H2,(H,22,29)(H,23,28)

• InChIKey:
• AFXKTKYVTGXTML-UHFFFAOYSA-N

• N-(2-(6-((2-(cyclopentylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C21H24N6O2S and its molecular weight is 424.52. The purity is usually 95%.

Cyclopentyl 2,5-dichlorophenyl ketone

In Stock

• CAS RN:
• 898791-84-9

• Formula:
• C12H12Cl2O

• InChI:
• InChI=1S/C12H12Cl2O/c13-9-5-6-11(14)10(7-9)12(15)8-3-1-2-4-8/h5-8H,1-4H2

• InChIKey:
• ANOKAZMIUAFKFI-UHFFFAOYSA-N

• Cyclopentyl 2,5-dichlorophenyl ketone is a useful research compound. Its molecular formula is C12H12Cl2O and its molecular weight is 243.13 g/mol. The purity is usually 95%.

N-(4-Chloro-3-(trifluoromethyl)phenyl)(phenylcyclopentyl)formamide

In Stock

• CAS RN:
• 1022791-84-9

• Formula:
• C19H17ClF3NO

• InChI:
• InChI=1S/C19H17ClF3NO/c20-16-9-8-14(12-15(16)19(21,22)23)24-17(25)18(10-4-5-11-18)13-6-2-1-3-7-13/h1-3,6-9,12H,4-5,10-11H2,(H,24,25)

• InChIKey:
• JFLNDQURMRJHIC-UHFFFAOYSA-N

• N-(4-Chloro-3-(trifluoromethyl)phenyl)(phenylcyclopentyl)formamide is a useful research compound. Its molecular formula is C19H17ClF3NO and its molecular weight is 367.8. The purity is usually 95%.

2-Ethoxy-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone

In Stock

• CAS RN:
• 1797691-84-9

• Formula:
• C11H21NO4S

• InChI:
• InChI=1S/C11H21NO4S/c1-4-16-7-11(13)12-5-10(6-12)17(14,15)8-9(2)3/h9-10H,4-8H2,1-3H3

• InChIKey:
• NZFBLXCQQDCVPM-UHFFFAOYSA-N

• 2-Ethoxy-1-(3-(isobutylsulfonyl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C11H21NO4S and its molecular weight is 263.35. The purity is usually 95%.

8-Amino-6,7-diazaspiro[3.4]oct-7-en-5-one

In Stock

• CAS RN:
• 1221791-84-9

• Formula:
• C6H9N3O

• InChI:
• InChI=1S/C6H9N3O/c7-4-6(2-1-3-6)5(10)9-8-4/h1-3H2,(H2,7,8)(H,9,10)

• InChIKey:
• XYLDQKUMKZCVCZ-UHFFFAOYSA-N

• 8-Amino-6,7-diazaspiro[3.4]oct-7-en-5-one is a useful research compound. Its molecular formula is C6H9N3O and its molecular weight is 139.16 g/mol. The purity is usually 95%.